Fluazinam
Fluazinam
Fluazinam is a member of the class of aminopyridines that is 2-amino-5-(trifluoromethyl)pyridine in which one of the amino hydrogens is replaced by a 3-chloro-2,6-dinitro-4-(trifluoromethyl)phenyl group. A fungicide used to control grey mould, downy mildew and other fungal pathogens. It has a role as an apoptosis inducer, an allergen, a xenobiotic, an environmental contaminant and an antifungal agrochemical. It is a C-nitro compound, a chloropyridine, an aminopyridine, a secondary amino compound, a member of monochlorobenzenes and a member of (trifluoromethyl)benzenes.
Brand Name:
Vulcanchem
CAS No.:
79622-59-6
VCID:
VC0131798
InChI:
InChI=1S/C13H4Cl2F6N4O4/c14-6-1-4(12(16,17)18)3-22-11(6)23-9-7(24(26)27)2-5(13(19,20)21)8(15)10(9)25(28)29/h1-3H,(H,22,23)
SMILES:
C1=C(C=NC(=C1Cl)NC2=C(C=C(C(=C2[N+](=O)[O-])Cl)C(F)(F)F)[N+](=O)[O-])C(F)(F)F
Molecular Formula:
C13H4Cl2F6N4O4
Molecular Weight:
465.09 g/mol
Fluazinam
CAS No.: 79622-59-6
Reference Standards
VCID: VC0131798
Molecular Formula: C13H4Cl2F6N4O4
Molecular Weight: 465.09 g/mol
| CAS No. | 79622-59-6 |
|---|---|
| Product Name | Fluazinam |
| Molecular Formula | C13H4Cl2F6N4O4 |
| Molecular Weight | 465.09 g/mol |
| IUPAC Name | 3-chloro-N-[3-chloro-2,6-dinitro-4-(trifluoromethyl)phenyl]-5-(trifluoromethyl)pyridin-2-amine |
| Standard InChI | InChI=1S/C13H4Cl2F6N4O4/c14-6-1-4(12(16,17)18)3-22-11(6)23-9-7(24(26)27)2-5(13(19,20)21)8(15)10(9)25(28)29/h1-3H,(H,22,23) |
| Standard InChIKey | UZCGKGPEKUCDTF-UHFFFAOYSA-N |
| SMILES | C1=C(C=NC(=C1Cl)NC2=C(C=C(C(=C2[N+](=O)[O-])Cl)C(F)(F)F)[N+](=O)[O-])C(F)(F)F |
| Canonical SMILES | C1=C(C=NC(=C1Cl)NC2=C(C=C(C(=C2[N+](=O)[O-])Cl)C(F)(F)F)[N+](=O)[O-])C(F)(F)F |
| Colorform | Light yellow crystals |
| Density | 1.259 g/mL at 25 °C |
| Melting Point | 113.0 °C 115-117 °C |
| Description | Fluazinam is a member of the class of aminopyridines that is 2-amino-5-(trifluoromethyl)pyridine in which one of the amino hydrogens is replaced by a 3-chloro-2,6-dinitro-4-(trifluoromethyl)phenyl group. A fungicide used to control grey mould, downy mildew and other fungal pathogens. It has a role as an apoptosis inducer, an allergen, a xenobiotic, an environmental contaminant and an antifungal agrochemical. It is a C-nitro compound, a chloropyridine, an aminopyridine, a secondary amino compound, a member of monochlorobenzenes and a member of (trifluoromethyl)benzenes. |
| Shelf Life | Stable to acid, alkali and heat. Stable in plastic bottles for 90 days at 50 °C. Stable under UV light for 2 hours. Stable to acid and alkali overnight. Storage stability: No change in active content (before and after storage: 41.4%, 41.5%) over 12 months at 25 °C and 50% humidity. /Allegro 500F/ /from table/ |
| Solubility | Solubility in n-hexane 12, acetone 470, toluene 410, diethyl ether 320, dichloromethane 330, ethanol 150 (all in g/L, 20 °C) Solubility in methanol 162 g/L, dichloroethane 485 g/L, ethyl acetate 624 g/L In water, 1.35X10-1 mg/L at 20 °C |
| Synonyms | 3-Chloro-N-[3-chloro-2,6-dinitro-4-(trifluoromethyl)phenyl]-5-(trifluoromethyl)-2-pyridinamine; ASC 66825; ASC 67178; Altima; Fluazinam; Frowncide; Frowncide SC; N-(3-Chloro-5-trifluoromethyl-2-pyridyl)-2,6-dinitro-3-chloro-4-trifluoromethylaniline; |
| Vapor Pressure | 5.6X10-5 mm Hg at 25 °C |
| PubChem Compound | 91731 |
| Last Modified | Nov 11 2021 |
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